Cas no 3116-33-4 (1-Pentanone,1-(1-piperidinyl)-2-propyl-)

1-Pentanone,1-(1-piperidinyl)-2-propyl- structure
3116-33-4 structure
Product Name:1-Pentanone,1-(1-piperidinyl)-2-propyl-
CAS No:3116-33-4
MF:C13H25NO
MW:211.343703985214
CID:314624
PubChem ID:201026
Update Time:2025-04-19

1-Pentanone,1-(1-piperidinyl)-2-propyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Pentanone,1-(1-piperidinyl)-2-propyl-
    • 1-piperidin-1-yl-2-propylpentan-1-one
    • 5-20-02-00447 (Beilstein Handbook Reference)
    • 3116-33-4
    • Piperidine, 1-(2-propylvaleryl)-
    • 1-(2-Propylvaleryl)piperidine
    • Ketone, 4-heptyl piperidino
    • BRN 1309077
    • DTXSID00185088
    • Inchi: 1S/C13H25NO/c1-3-8-12(9-4-2)13(15)14-10-6-5-7-11-14/h12H,3-11H2,1-2H3
    • InChI Key: OQQCTKXMRYGFFX-UHFFFAOYSA-N
    • SMILES: O=C(C(CCC)CCC)N1CCCCC1

Computed Properties

  • Exact Mass: 211.19375
  • Monoisotopic Mass: 211.194
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • Density: 0.9305 (rough estimate)
  • Boiling Point: 351.04°C (rough estimate)
  • Flash Point: 134.3°C
  • Refractive Index: 1.4410 (estimate)
  • PSA: 20.31
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